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Compound of Interest

Compound Name: Nona-1,3-dien-5-yne

Cat. No.: B14481926 Get Quote

Physical Properties of Nona-1,3-dien-5-yne: A
Technical Overview
For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physical property data for

the compound nona-1,3-dien-5-yne. Due to the limited availability of experimental data in

public databases and scientific literature, this document outlines standardized methodologies

for the determination of key physical properties, namely boiling point and density. Furthermore,

a plausible synthetic route is presented to aid researchers in the potential preparation of this

compound for further study.

Data Presentation
A comprehensive search of chemical databases and literature has revealed a lack of

experimentally determined data for the boiling point and density of nona-1,3-dien-5-yne. The

following table is provided to structure future experimental findings.

Physical Property Value Conditions

Boiling Point Data not available

Density Data not available
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Experimental Protocols
In the absence of specific reported values, the following established protocols are

recommended for the experimental determination of the boiling point and density of nona-1,3-
dien-5-yne.

Boiling Point Determination by Ebulliometry
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is ebulliometry, which can be

performed using a simple distillation apparatus or a Thiele tube for smaller sample sizes.

Apparatus:

Round-bottom flask

Distillation head with a port for a thermometer

Condenser

Receiving flask

Heating mantle or oil bath

Thermometer (calibrated)

Boiling chips

Procedure:

A sample of nona-1,3-dien-5-yne is placed in the round-bottom flask along with a few boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb should be positioned so that

the top of the bulb is level with the bottom of the side arm of the distillation head.

The sample is gently heated.

As the liquid boils, the vapor will rise and surround the thermometer bulb.
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The temperature at which the vapor temperature stabilizes while the liquid is condensing and

dripping into the receiving flask is recorded as the boiling point.

The atmospheric pressure should be recorded at the time of the measurement, as boiling

point is pressure-dependent.

Density Determination by Pycnometry
Density is the mass per unit volume of a substance. A pycnometer, a flask with a specific,

accurately known volume, is commonly used for precise density measurements of liquids.

Apparatus:

Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to at least 0.001 g)

Constant temperature water bath

Thermometer

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.

The pycnometer is filled with distilled water of a known temperature and weighed to

determine the mass of the water. The precise volume of the pycnometer can be calculated

using the known density of water at that temperature.

The pycnometer is emptied, dried, and then filled with the sample of nona-1,3-dien-5-yne.

The filled pycnometer is placed in a constant temperature water bath to ensure the liquid is

at the desired temperature.

The pycnometer is weighed to determine the mass of the sample.

The density of the sample is calculated by dividing the mass of the sample by the volume of

the pycnometer.
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Synthetic Pathway Visualization
While a specific synthesis for nona-1,3-dien-5-yne is not readily available in the searched

literature, a plausible and analogous synthetic route can be proposed based on established

organometallic chemistry. A common method for the synthesis of conjugated enynes involves

the reaction of a metal acetylide with an α,β-unsaturated aldehyde, followed by dehydration.

The following diagram illustrates a potential two-step synthesis of nona-1,3-dien-5-yne from 1-

pentyne and crotonaldehyde.

Step 1: Nucleophilic Addition

Step 2: Dehydration

1-Pentyne Lithium Pentynide

Deprotonation

n-Butyllithium Crotonaldehyde

Intermediate Alkoxide

Acid Catalyst (e.g., H₂SO₄) Nona-1,3-dien-5-yne

Nucleophilic Attack

Nona-1,3-dien-5-ol

Aqueous Workup

H₂O
- H₂O

Click to download full resolution via product page

Caption: Proposed two-step synthesis of nona-1,3-dien-5-yne.

To cite this document: BenchChem. [Physical properties of nona-1,3-dien-5-yne (boiling
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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